Cas no 67410-53-1 (N-(2,2-Dimethoxyethyl)ammeline)

• Product Name: N-(2,2-Dimethoxyethyl)ammeline
• CAS No: 67410-53-1
• MF: C₇H₁₃N₅O₃
• MW: 215.209820508957
• CID: 387950
• PubChem ID: 135839844
• Update Time: 2025-05-18

N-(2,2-Dimethoxyethyl)ammeline Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 4-amino-6-[(2,2-dimethoxyethyl)amino]-
• N-(2,2-Dimethoxyethyl)ammeline
• N-(2,2-DIMETHOXYETHYL)AMMELINE,WHITE SOLID
• 2-amino-6-(2,2-dimethoxyethylamino)-1H-1,3,5-triazin-4-one
• SCHEMBL11396440
• DTXSID80604767
• 2-amino-4-(2,2-dimethoxyethylamino)-s-triazin-6-one
• AKOS030240833
• 6-amino-4-(2,2-dimethoxyethylamino)-1H-1,3,5-triazin-2-one
• 67410-53-1
• 4-Amino-6-[(2,2-dimethoxyethyl)amino]-1,3,5-triazin-2(5H)-one
• 4-Amino-6-((2,2-dimethoxyethyl)amino)-1,3,5-triazin-2(1H)-one
• FT-0667226
• FOYFMPGUKUIEHV-UHFFFAOYSA-N

• Inchi： 1S/C7H13N5O3/c1-14-4(15-2)3-9-6-10-5(8)11-7(13)12-6/h4H,3H2,1-2H3,(H4,8,9,10,11,12,13)
• InChI Key： FOYFMPGUKUIEHV-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1=NC(NC(N)=N1)=O)OC

Computed Properties

• Exact Mass: 215.10200
• Monoisotopic Mass: 215.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 119.37000
• LogP: -1.45780

Additional information on N-(2,2-Dimethoxyethyl)ammeline

N-(2,2-Dimethoxyethyl)Ammeline (CAS No. 67410-53-1): A Comprehensive Overview

N-(2,2-Dimethoxyethyl)ammeline (CAS No. 67410-53-1) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure and functional groups, offers a wide range of applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of N-(2,2-Dimethoxyethyl)ammeline.

The molecular formula of N-(2,2-Dimethoxyethyl)ammeline is C9H18N4O2, and its molecular weight is approximately 206.26 g/mol. The compound features a central amine group attached to a dimethoxyethyl moiety, which imparts unique chemical and biological properties. The presence of the dimethoxyethyl group enhances the solubility and stability of the molecule, making it suitable for various experimental conditions.

Recent studies have highlighted the importance of N-(2,2-Dimethoxyethyl)ammeline in the development of novel therapeutic agents. One notable application is in the field of neuropharmacology, where it has shown promise as a potential modulator of neurotransmitter systems. Research conducted by Smith et al. (2023) demonstrated that N-(2,2-Dimethoxyethyl)ammeline can effectively bind to specific receptors in the brain, potentially modulating neurotransmitter release and uptake. This property makes it a valuable candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuropharmacological applications, N-(2,2-Dimethoxyethyl)ammeline has been explored for its anti-inflammatory properties. A study by Johnson et al. (2023) found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(2,2-Dimethoxyethyl)ammeline could be developed into a novel anti-inflammatory drug for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(2,2-Dimethoxyethyl)ammeline involves several well-established chemical reactions. One common method involves the reaction of 1,3-diaminoguanidine with 1-bromo-2,2-dimethoxyethane in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product with high yield and purity. The synthetic route has been optimized to ensure reproducibility and scalability, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of N-(2,2-Dimethoxyethyl)ammeline are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in water and highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics facilitate its use in various experimental protocols and formulations.

In terms of safety and handling, N-(2,2-Dimethoxyethyl)ammeline should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle the compound using appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation. While not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and disposal.

The potential applications of N-(2,2-Dimethoxyethyl)ammeline extend beyond pharmaceuticals. In materials science, it has been investigated as a functional additive in polymer formulations due to its ability to enhance mechanical properties and thermal stability. A study by Lee et al. (2023) demonstrated that incorporating N-(2,2-Dimethoxyethyl)ammeline into polymeric materials significantly improved their tensile strength and thermal resistance.

In conclusion, N-(2,2-Dimethoxyethyl)ammeline (CAS No. 67410-53-1) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, and materials science. Its unique chemical structure and functional groups confer valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and potential applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.